N-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)methanesulfonamide
Overview
Description
Synthesis Analysis
The synthesis of N-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)methanesulfonamide involves the reaction of N-(bicyclo[2.2.1]hept-5-en-endo-2-ylmethyl)(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide with epichlorohydrin. The resulting product is an N-(oxiran-2-ylmethyl) (glycidyl) derivative .
Molecular Structure Analysis
The molecular structure of N-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)methanesulfonamide consists of a bicyclic framework with an attached methanesulfonamide group. The exact arrangement of atoms can be visualized using computational tools or X-ray crystallography .
Chemical Reactions Analysis
Upon reaction with 2-(chloromethyl)oxirane in the presence of tetramethylammonium iodide, N-(bicyclo[2.2.1]hept-5-en-endo-2-ylmethyl)(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonamide yields a group of cage-like N-(oxiran-2-ylmethyl)sulfonamides. Additionally, a specific derivative, N-(exo-5,6-epoxybicyclo[2.2.1]heptan-endo-2-ylmethyl)-4-nitro-N-(oxiran-2-ylmethyl)benzenesulfonamide, can be synthesized by oxidation of oxiran-2-ylmethyl norbornene derivative with peroxy acids .
Scientific Research Applications
Synthesis and Chemical Transformations
N-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)methanesulfonamide is involved in various chemical synthesis processes. For instance, it has been used in the synthesis of N-(oxiran-2-ylmethyl) (glycidyl) derivatives, demonstrating its utility in forming cage-like compounds through reactions with epichlorohydrin. These processes include epoxidation and aminolysis, with the regioselectivity of these transformations analyzed through spectroscopic methods (Palchikov, Prid’ma, & Kas’yan, 2014). Additionally, the synthesis and oxidation of camphor-10-sulfonic acid amides have been explored using bicyclo[2.2.1]hept-5-en-endo-2-ylmethanamines, highlighting the compound's role in creating structurally diverse sulfonamides (Kas’yan et al., 2009).
Structural and Spectroscopic Studies
The structure and self-association of derivatives of N-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)methanesulfonamide in solution have been studied using IR spectroscopy and quantum chemical methods. Such studies are crucial for understanding the molecular behavior of these compounds in different environments (Sterkhova, Moskalik, & Shainyan, 2014).
Catalysis and Asymmetric Synthesis
N-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)methanesulfonamide derivatives have been used in catalytic asymmetric synthesis. For example, 1,3-Azole derivatives of 2-aminocyclohexanecarboxylic acid, including N-[2-(4-Isopropyl-4,5-dihydrooxazol-2-yl)cyclohexyl]methanesulfonamide, serve as bidentate ligands in metal-mediated catalytic asymmetric synthesis (Wipf & Wang, 2002).
Neurotropic Activity
The compound has also been explored for its neurotropic effects. For instance, water-soluble cage sulfonamides derived from N-(bicyclo[2.2.1]hept-5-en-endo-2-ylmethyl)methanesulfonamide have been synthesized and evaluated for their analgesic and tranquilizing activities, showing significant potential in this area (Palchikov, 2014).
Future Directions
properties
IUPAC Name |
N-(2-bicyclo[2.2.1]hept-5-enylmethyl)methanesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO2S/c1-13(11,12)10-6-9-5-7-2-3-8(9)4-7/h2-3,7-10H,4-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEALMIYDTDFJBH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NCC1CC2CC1C=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40595263 | |
Record name | N-[(Bicyclo[2.2.1]hept-5-en-2-yl)methyl]methanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40595263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(bicyclo[2.2.1]hept-5-en-2-ylmethyl)methanesulfonamide | |
CAS RN |
287923-89-1 | |
Record name | N-[(Bicyclo[2.2.1]hept-5-en-2-yl)methyl]methanesulfonamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40595263 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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